4-mesityl-2-(methylthio)pyrimidine

• IUPAC Name: 2-methylsulfanyl-4-(2,4,6-trimethylphenyl)pyrimidine
• InChI: InChI=1S/C14H16N2S/c1-9-7-10(2)13(11(3)8-9)12-5-6-15-14(16-12)17-4/h5-8H,1-4H3
• InChI Key: NMJAVMPODHUCFS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)C2=NC(=NC=C2)SC)C
• Molecular Formula: C14H16N2S
• Molecular Weight: 244.36 g/mol

Description

4-Mesityl-2-(methylthio)pyrimidine is a pyrimidine derivative featuring a mesityl (2,4,6-trimethylphenyl) group at position 4 and a methylthio (-SCH₃) group at position 2. Pyrimidines are aromatic heterocycles with broad applications in medicinal chemistry, agrochemicals, and materials science. The methylthio group enhances sulfur-mediated interactions in biological systems, while the bulky mesityl substituent introduces steric hindrance and modulates electronic properties.

Comparison with Similar Compounds

Comparison with Structural Analogs

This section compares 4-mesityl-2-(methylthio)pyrimidine with key pyrimidine derivatives bearing substituents at positions 2 and/or 4, as identified in the evidence.

Substituent Effects at Position 4

• 4-Chloro-2-(methylthio)pyrimidine ():

  • Position 4: Chloro (-Cl), a strong electron-withdrawing group and leaving group.
  • Reactivity: Facilitates nucleophilic substitution (e.g., amination or alkoxy displacement). Used as an intermediate in anticancer compound synthesis .
  • Contrast : Unlike the mesityl group, chloro substituents enable facile functionalization but lack steric bulk.

• 4-Chloro-6-ethoxy-2-(methylthio)pyrimidine ():

  • Position 4: Chloro (-Cl); Position 6: Ethoxy (-OEt).
  • Synthesis: Prepared via regioselective substitution under mild conditions (EtOH, 20°C) .
  • Applications: A versatile scaffold for Suzuki-Miyaura coupling and oxidation reactions .
  • Contrast : The ethoxy group at position 6 enhances solubility, whereas mesityl’s bulk may limit accessibility for further reactions.
• 4-Amino-6-chloro-2-(methylthio)pyrimidine (): Position 4: Amino (-NH₂); Position 6: Chloro (-Cl). Applications: Intermediate in nucleotide synthesis; amino groups enable hydrogen bonding in biological systems . Contrast: The mesityl group’s hydrophobicity may reduce solubility compared to amino substituents.

Substituent Effects at Position 2

All compounds below retain the methylthio group at position 2 but differ at position 4:

• 4-Methoxy-2-(methylthio)-5-pyrimidinecarboxylic acid (): Position 4: Methoxy (-OMe); Position 5: Carboxylic acid (-COOH).

• Ethyl 2-[6-methyl-4-(thietan-3-yloxy)pyrimidine-2-ylthio]acetate ():
  • Position 4: Thietanyloxy (oxygen-linked cyclic sulfide); Position 2: Thio-linked ester.
  • Reactivity: Sulfur-containing substituents enable redox-sensitive applications .

Steric and Electronic Comparisons

• Mesityl vs. Chloro :

  • Steric hindrance from mesityl may impede reactions requiring access to position 4 (e.g., cross-coupling), whereas chloro groups facilitate substitution.
  • Electronically, mesityl’s methyl groups donate electrons, contrasting with chloro’s electron-withdrawing effects.

• Mesityl vs. Ethoxy/Methoxy :

  • Ethoxy/methoxy groups improve solubility and regioselectivity in substitution reactions (), whereas mesityl enhances lipophilicity and steric shielding.

Data Tables

Table 1: Substituent Comparison of Selected Pyrimidines

Compound Name	Position 4	Position 2	Key Properties/Applications	Reference
4-Mesityl-2-(methylthio)pyrimidine	Mesityl	-SCH₃	Hypothetical: Steric hindrance	N/A
4-Chloro-2-(methylthio)pyrimidine	-Cl	-SCH₃	Anticancer intermediate
4-Chloro-6-ethoxy-2-(methylthio)pyrimidine	-Cl, -OEt	-SCH₃	Suzuki coupling scaffold
4-Amino-6-chloro-2-(methylthio)pyrimidine	-NH₂, -Cl	-SCH₃	Nucleotide synthesis intermediate

Table 2: Physical Properties of Analogs

Compound Name	Melting Point (°C)	Solubility	Reactivity Notes
4-Chloro-2-(methylthio)pyrimidine	Not reported	Low (nonpolar)	Susceptible to SNAr reactions
4-Chloro-6-ethoxy-2-(methylthio)pyrimidine	59–60	Moderate (EtOH)	Regioselective functionalization